4-Tert-butylpyrimidin-2-amine

Specification

• CAS No.: 17321-94-7
• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 4-tert-butylpyrimidin-2-amine
• Standard InChI: InChI=1S/C8H13N3/c1-8(2,3)6-4-5-10-7(9)11-6/h4-5H,1-3H3,(H2,9,10,11)
• Standard InChI Key: OKLVXPSKPCTBGL-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=NC(=NC=C1)N
• Canonical SMILES: CC(C)(C)C1=NC(=NC=C1)N

Introduction

4-Tert-butylpyrimidin-2-amine, with the CAS number 17321-94-7, is a chemical compound that belongs to the pyrimidine class. Pyrimidines are heterocyclic aromatic organic compounds, similar to benzene and pyridine, but with nitrogen atoms at positions 1 and 3 of the six-membered ring. The addition of a tert-butyl group at the 4-position and an amino group at the 2-position gives this compound its unique properties and applications.

Synthesis and Preparation

The synthesis of 4-tert-butylpyrimidin-2-amine typically involves the reaction of appropriate pyrimidine precursors with tert-butylating agents and subsequent amination steps. Detailed synthesis procedures can be found in various chemical literature sources, including the Journal of Heterocyclic Chemistry.

Applications and Uses

While specific applications of 4-tert-butylpyrimidin-2-amine are not widely documented in the provided sources, compounds with similar structures are often used in pharmaceutical research and development due to their potential biological activities. Pyrimidine derivatives are known for their roles in various biological processes and have been explored as therapeutic agents.

Risk and Safety Statements

• GHS Symbol: GHS07 (Warning)

• Signal Word: Warning

• Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled)

• Precautionary Statements: P260 (Do not breathe dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/eye protection/face protection), P301+P312 (If swallowed: Call a poison center or doctor/physician if you feel unwell).

Suppliers and Availability

4-Tert-butylpyrimidin-2-amine is available from several suppliers, including Tetranov Biopharm, Shanghai Anmike Chemical Co. Ltd., and Aikon International Limited, primarily based in China. It can also be purchased from Biosynth and Amerigo Scientific for pharmaceutical testing purposes.

Research Findings

Research on 4-tert-butylpyrimidin-2-amine is limited, but related compounds have been studied for their potential biological activities. Literature references include studies in the Journal of Heterocyclic Chemistry and other chemical journals.

Table: Suppliers of 4-Tert-butylpyrimidin-2-amine

Supplier	Country	Contact Information
Tetranov Biopharm	China	13526569071, sales@leadmedpharm.com
Shanghai Anmike Chemical Co. Ltd.	China	18019252918, sale@amkchem.com
Aikon International Limited	China	025-66028182, cfzhang@aikonchem.com
Biosynth	-	Available online for purchase
Amerigo Scientific	-	Available online for purchase